Cas no 35031-52-8 (1-(2,5-Dimethylphenyl)propan-1-one)

• Product Name: 1-(2,5-Dimethylphenyl)propan-1-one
• CAS No: 35031-52-8
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• MDL: MFCD00048614
• CID: 295283
• PubChem ID: 3614648
• Update Time: 2024-02-29

1-(2,5-Dimethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(2,5-dimethylphenyl)-
• 1-(2,5-Dimethylphenyl)propan-1-one
• 2’,5’-DIMETHYLPROPIOPHENONE
• 1-(2,5-Dimethyl-phenyl)-propan-1-on
• 1-(2,5-dimethyl-phenyl)-propan-1-one
• 2',5'-dimethylpropiophenone
• 2-Propionyl-p-xylol
• 1-(2,5-Dimethylphenyl)-1-propanone
• 35031-52-8
• N12086
• BBL036405
• EN300-322365
• DTXSID90394309
• SCHEMBL9720686
• VS-13471
• CS-0216032
• 2-5-dimethylpropiophenone
• STK500493
• MFCD00048614
• AKOS000155908
• 2',5'-dimethyl-propiophenone
• 4-(methylenedioxy)phenyl)acetyl)-6-((6-(2-(dimethylamino)ethyl)-2-methoxy-
• MWTJJAYEJFLROK-UHFFFAOYSA-N

• MDL： MFCD00048614
• Inchi： 1S/C11H14O/c1-4-11(12)10-7-8(2)5-6-9(10)3/h5-7H,4H2,1-3H3
• InChI Key： MWTJJAYEJFLROK-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 162.10400
• Monoisotopic Mass: 162.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.8

Experimental Properties

• Density: 0.954
• Boiling Point: 249.1°C at 760 mmHg
• Flash Point: 98.4°C
• Refractive Index: 1.506
• PSA: 17.07000
• LogP: 2.89610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones